Cas no 25506-49-4 (4-Amino-2',3',4',5',6'-pentafluorobiphenyl)

4-Amino-2',3',4',5',6'-pentafluorobiphenyl structure
25506-49-4 structure
Product Name:4-Amino-2',3',4',5',6'-pentafluorobiphenyl
CAS No:25506-49-4
MF:C12H6F5N
MW:259.174760341644
CID:2931848
Update Time:2023-08-10

4-Amino-2',3',4',5',6'-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 4-amino-2',3',4',5',6'-pentafluorobiphenyl
    • 2',3',4',5',6'-Pentafluoro[1,1'-biphenyl]-4-ylamine
    • 4-(pentafluorophenyl)-aniline
    • BB 0223463
    • 2',3',4',5',6'-Pentafluorobiphenyl-4-amine
    • 4-Amino-2',3',4',5',6'-pentafluorobiphenyl
    • Inchi: 1S/C12H6F5N/c13-8-7(5-1-3-6(18)4-2-5)9(14)11(16)12(17)10(8)15/h1-4H,18H2
    • InChI Key: IQLIIURHJFOWCJ-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C1C=CC(=CC=1)N)F)F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 266
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26
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